Cas no 2138229-51-1 (4-(1-bromo-2-methylpropan-2-yl)piperidine)
4-(1-bromo-2-methylpropan-2-yl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-bromo-2-methylpropan-2-yl)piperidine
- 2138229-51-1
- EN300-1132426
-
- Inchi: 1S/C9H18BrN/c1-9(2,7-10)8-3-5-11-6-4-8/h8,11H,3-7H2,1-2H3
- InChI Key: IPHBQKIQBRZLQN-UHFFFAOYSA-N
- SMILES: BrCC(C)(C)C1CCNCC1
Computed Properties
- Exact Mass: 219.06226g/mol
- Monoisotopic Mass: 219.06226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 12Ų
4-(1-bromo-2-methylpropan-2-yl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1132426-0.05g |
4-(1-bromo-2-methylpropan-2-yl)piperidine |
2138229-51-1 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1132426-0.1g |
4-(1-bromo-2-methylpropan-2-yl)piperidine |
2138229-51-1 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1132426-0.25g |
4-(1-bromo-2-methylpropan-2-yl)piperidine |
2138229-51-1 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1132426-0.5g |
4-(1-bromo-2-methylpropan-2-yl)piperidine |
2138229-51-1 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1132426-1.0g |
4-(1-bromo-2-methylpropan-2-yl)piperidine |
2138229-51-1 | 1g |
$871.0 | 2023-06-09 | ||
| Enamine | EN300-1132426-2.5g |
4-(1-bromo-2-methylpropan-2-yl)piperidine |
2138229-51-1 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1132426-5.0g |
4-(1-bromo-2-methylpropan-2-yl)piperidine |
2138229-51-1 | 5g |
$2525.0 | 2023-06-09 | ||
| Enamine | EN300-1132426-10.0g |
4-(1-bromo-2-methylpropan-2-yl)piperidine |
2138229-51-1 | 10g |
$3746.0 | 2023-06-09 | ||
| Enamine | EN300-1132426-1g |
4-(1-bromo-2-methylpropan-2-yl)piperidine |
2138229-51-1 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1132426-5g |
4-(1-bromo-2-methylpropan-2-yl)piperidine |
2138229-51-1 | 95% | 5g |
$2443.0 | 2023-10-26 |
4-(1-bromo-2-methylpropan-2-yl)piperidine Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 4-(1-bromo-2-methylpropan-2-yl)piperidine
Research Briefing on 4-(1-bromo-2-methylpropan-2-yl)piperidine (CAS: 2138229-51-1) in Chemical Biology and Pharmaceutical Applications
4-(1-bromo-2-methylpropan-2-yl)piperidine (CAS: 2138229-51-1) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, with a focus on peer-reviewed studies published within the last three years.
The compound's structural uniqueness—featuring a piperidine ring modified with a brominated tert-butyl group—makes it a versatile intermediate in medicinal chemistry. Recent studies highlight its role as a key precursor in the synthesis of neuroactive compounds, particularly those targeting sigma receptors and neurotransmitter transporters. A 2023 Journal of Medicinal Chemistry paper demonstrated its utility in developing selective sigma-1 receptor ligands, which show promise in treating neuropathic pain and neurodegenerative disorders.
Innovative synthetic approaches to 4-(1-bromo-2-methylpropan-2-yl)piperidine have been reported, including a novel photoredox-catalyzed bromination method (ACS Catalysis, 2024) that improves yield (82%) and reduces byproducts compared to traditional radical bromination. This advancement addresses previous challenges in scalability, a critical factor for pharmaceutical applications.
Biological evaluations reveal intriguing properties: the compound's metabolites exhibit moderate blood-brain barrier permeability (PAMPA-BBB assay logPe = −4.2) and low cytotoxicity (CC50 > 100 μM in HEK293 cells). Its derivatization into quaternary ammonium salts has expanded its utility as a building block for cationic lipid nanoparticles (LNPs), with a 2024 Nature Communications study showcasing enhanced mRNA delivery efficiency (1.8-fold vs. standard formulations).
Ongoing clinical relevance stems from its incorporation into investigational drugs. Notably, it serves as the core scaffold in PM-354B, a Phase I candidate for Parkinson's disease (Patent WO2023187542). Structure-activity relationship (SAR) studies emphasize the critical role of the bromine atom in maintaining binding affinity (ΔG = −9.3 kcal/mol for sigma-1 receptor) while allowing modular functionalization.
Future research directions include exploring its potential in targeted protein degradation (PROTAC design) and as a radiopharmaceutical precursor (via bromine-76 isotope exchange). The compound's unique stereoelectronic properties continue to inspire novel applications in chemical biology, positioning it as a molecule of sustained interest in pharmaceutical development.
2138229-51-1 (4-(1-bromo-2-methylpropan-2-yl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)